Cas no 2848-25-1 (1,2-Benzenediol,1-acetate)
1,2-Benzenediol,1-acetate structure
Product Name:1,2-Benzenediol,1-acetate
1,2-Benzenediol,1-acetate Properties
Names and Identifiers
-
- 1,2-Benzenediol,1-acetate
- (2-hydroxyphenyl) acetate
- 2-hydroxyphenyl acetate
- AC1L6G5N
- AC1Q61RS
- acetate d'hydroxy-2 phenyle
- acetic acid 2-hydroxyphenyl ester
- Acetic acid 2-hydroxy-phenyl ester
- acetyloxyphenol
- Catechol, acetate
- CHEMBL173439
- hydroxyphenol acetate
- monoacetyl catechol
- NSC57635
- o-acetylcatechol
- O-monoacetylpyrocatechol
- SureCN361220
- CAA84825
- hydroxyphenyl acetate
- AKOS022634758
- NSC-57635
- SCHEMBL361220
- DTXSID50288795
- EN300-373445
- 2848-25-1
- Z1513803522
-
- InChIKey： LSFYCRUFNRBZNC-UHFFFAOYSA-N
- Inchi： InChI=1S/C8H8O3/c1-6(9)11-8-5-3-2-4-7(8)10/h2-5,10H,1H3
- SMILES： CC(OC1=CC=CC=C1O)=O
Computed Properties
- Exact Mass: 152.04734
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Monoisotopic Mass: 152.047344113g/mol
- Heavy Atom Count: 11
- Complexity: 144
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.2
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- LogP: 1.31750
- PSA: 46.53
1,2-Benzenediol,1-acetate Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P01BUNR-50mg |
2-hydroxyphenyl acetate |
2848-25-1 | 95% | 50mg |
$399.00 | ||
| A2B Chem LLC | AW31767-50mg |
2-hydroxyphenyl acetate |
2848-25-1 | 95% | 50mg |
$332.00 | 2024-04-20 | |
| Enamine | EN300-373445-0.05g |
2-hydroxyphenyl acetate |
2848-25-1 | 95% | 0.05g |
$282.0 | 2023-11-13 |
1,2-Benzenediol,1-acetate Related Literature
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1. A Review: Pharmacological Activity and Phytochemical Profile of Abelmoschus esculentus (2010–2022)Marwa A. M. Abdel-Razek,Miada F. Abdelwahab,Usama Ramadan Abdelmohsen,Ashraf N. E. Hamed RSC Adv. 2023 13 15280
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Yue Wu,Bingbing Zhang,Yinying Zheng,Yuheng Wang,Xinsheng Lei RSC Adv. 2018 8 16019
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Harry R. M. Aitken,Daniel P. Furkert,Jonathan G. Hubert,James M. Wood,Margaret A. Brimble Org. Biomol. Chem. 2013 11 5147
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5. Kinetics of hydrolysis of 1-acetoxy-, 1-acetoxy-8-hydroxy-, and 1,8-diacetoxy-napthalenes; intramolecular participation by a hydroxy groupFrank Hibbert,Karen J. Spiers J. Chem. Soc. Perkin Trans. 2 1988 571
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6. Hydroxy-group participation in ester hydrolysisBrian Capon,Samuel T. McDowell,William V. Raftery J. Chem. Soc. Perkin Trans. 2 1973 1118
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7. Glycoluril?? as an efficient molecular template for intramolecular Claisen-type condensationsSengen Sun,Louise Edwards,Paul Harrison J. Chem. Soc. Perkin Trans. 1 1998 437
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8. Intramolecular catalysis. Part 2. Mechanism of hydrolysis of alkyl 8-hydroxy-1-naphthoatesKeith Bowden,David Law,Richard J. Ranson J. Chem. Soc. Perkin Trans. 2 1977 1799
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9. Dipolar micelles. Part 4. Effect of catalytic micelles on the hydrolysis of neutral and positively charged estersDina Wexler,Azriel Pillersdorf,Rina Shiffman,Jehoshua Katzhendler,Shalom Sarel J. Chem. Soc. Perkin Trans. 2 1978 479
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10. Mechanism of acyl transfer between 1-acetoxy-8-hydroxynaphthalene and phenolate ions; investigation of a leaving group with potential hydrogen bond stabilisationFrank Hibbert,Muhammad Aslam Malana J. Chem. Soc. Perkin Trans. 2 1990 711
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